Cas no 307325-59-3 (methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate)

Technical Introduction: Methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate is a specialized organic compound featuring a carbamate functional group linked to a phenyl ring substituted with a 3-nitrophenyl ketone moiety via a sulfanyl bridge. This structure imparts potential reactivity for applications in synthetic chemistry, particularly as an intermediate in the development of agrochemicals or pharmaceuticals. The presence of the nitro group enhances electrophilic properties, while the carbamate group offers stability and versatility for further derivatization. Its well-defined molecular architecture ensures precise reactivity in targeted synthetic pathways, making it a valuable reagent for research and industrial applications requiring controlled functionalization.

methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate structure

307325-59-3 structure

Product Name:methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate

CAS No:307325-59-3

MF:C₁₆H₁₄N₂O₅S

MW:346.357762813568

CID:6348512

PubChem ID:1594723

Update Time:2025-05-19

methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

- methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate
- methyl N-[4-[2-(3-nitrophenyl)-2-oxoethyl]sulfanylphenyl]carbamate
- AKOS002222212
- SR-01000006472
- 307325-59-3
- methyl (4-((2-(3-nitrophenyl)-2-oxoethyl)thio)phenyl)carbamate
- MLS001167354
- CHEMBL1429524
- SMR000640777
- HMS2962M22
- F0486-2406
- METHYL N-(4-{[2-(3-NITROPHENYL)-2-OXOETHYL]SULFANYL}PHENYL)CARBAMATE
- SR-01000006472-1
- Inchi： 1S/C16H14N2O5S/c1-23-16(20)17-12-5-7-14(8-6-12)24-10-15(19)11-3-2-4-13(9-11)18(21)22/h2-9H,10H2,1H3,(H,17,20)
- InChI Key： VUSHRTPMEIBENK-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)NC(=O)OC)CC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 346.06234272g/mol
Monoisotopic Mass: 346.06234272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 127Å²

methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0486-2406-2μmol	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0486-2406-5μmol	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0486-2406-10μmol	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0486-2406-20μmol	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0486-2406-1mg	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0486-2406-2mg	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0486-2406-3mg	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0486-2406-4mg	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0486-2406-5mg	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0486-2406-10mg	methyl N-(4-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}phenyl)carbamate	307325-59-3	90%+	10mg	$79.0	2023-05-17

methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

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Additional information on methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate

Recent Advances in the Study of Methyl N-(4-{2-(3-Nitrophenyl)-2-Oxoethylsulfanyl}Phenyl)Carbamate (CAS: 307325-59-3): A Comprehensive Research Brief

The chemical compound methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate (CAS: 307325-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potential inhibitor of key enzymatic pathways involved in inflammatory and neoplastic diseases. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action. Preliminary results indicate that methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate exhibits selective binding affinity towards specific protein targets, suggesting its utility in targeted therapy.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focal point of recent investigations. Studies have demonstrated favorable absorption and distribution profiles, with minimal off-target effects observed in preclinical models. These findings underscore the compound's suitability for further development as a lead candidate in drug discovery programs.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and metabolic stability. Current research efforts are directed towards structural modifications to enhance its efficacy and reduce potential toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl N-(4-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}phenyl)carbamate represents a compelling area of research with significant implications for drug development. Continued exploration of its biological activities and therapeutic potential is warranted to fully realize its clinical benefits.